Cas no 1519768-20-7 (1-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}cyclobutan-1-amine)

• Product Name: 1-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}cyclobutan-1-amine
• CAS No: 1519768-20-7
• MF: C₁₁H₁₇N₃
• MW: 191.272782087326
• CID: 6585081
• PubChem ID: 82604311
• Update Time: 2025-06-20

1-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}cyclobutan-1-amine
• 1519768-20-7
• 1-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}cyclobutan-1-amine
• EN300-1838194

• Inchi： 1S/C11H17N3/c12-11(5-3-6-11)9-8-14-7-2-1-4-10(14)13-9/h8H,1-7,12H2
• InChI Key： JXKCMELHUJDVKP-UHFFFAOYSA-N
• SMILES： N12CCCCC1=NC(=C2)C1(CCC1)N

Computed Properties

• Exact Mass: 191.142247555g/mol
• Monoisotopic Mass: 191.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 1-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}cyclobutan-1-amine

Introduction to 1-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}cyclobutan-1-amine (CAS No. 1519768-20-7)

1-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}cyclobutan-1-amine (CAS No. 1519768-20-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazopyridine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound make it a promising candidate for the development of new drugs targeting various diseases.

The chemical structure of 1-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}cyclobutan-1-amine consists of a cyclobutyl ring attached to an imidazopyridine moiety. The imidazopyridine scaffold is a well-known pharmacophore that has been extensively studied for its ability to modulate various biological targets, including receptors and enzymes. The cyclobutyl group adds additional steric and electronic properties that can influence the compound's pharmacological profile.

Recent studies have highlighted the potential of 1-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}cyclobutan-1-amine in several therapeutic areas. One of the most notable applications is its use as a potential treatment for neurological disorders. Research has shown that this compound exhibits potent activity against specific receptors involved in neurotransmission, making it a valuable candidate for the development of drugs targeting conditions such as anxiety and depression.

In addition to its neurological applications, 1-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}cyclobutan-1-amine has also shown promise in the field of oncology. Preclinical studies have demonstrated its ability to inhibit the growth of certain cancer cell lines by modulating key signaling pathways involved in cell proliferation and survival. This makes it a potential lead compound for the development of novel anticancer agents.

The pharmacokinetic properties of 1-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}cyclobutan-1-amine have been extensively studied to ensure its suitability for drug development. Data from animal models have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are crucial for ensuring that the drug can effectively reach its target site and exert its therapeutic effects without causing significant side effects.

To further enhance the therapeutic potential of 1-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}cyclobutan-1-amine, researchers are exploring various strategies to optimize its chemical structure. These include modifications to the cyclobutyl ring and the imidazopyridine scaffold to improve potency and selectivity. Computational methods such as molecular docking and molecular dynamics simulations are being employed to guide these optimization efforts.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}cyclobutan-1-amine in human subjects. Early results from phase I trials have been promising, with the compound demonstrating good tolerability and preliminary evidence of therapeutic benefit. These findings have paved the way for more advanced clinical studies to further investigate its potential as a new treatment option.

In conclusion, 1-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}cyclobutan-1-amine (CAS No. 1519768-20-7) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for the development of new drugs targeting neurological disorders and cancer. Ongoing research and clinical trials will continue to shed light on its full therapeutic potential.